Cas no 2413883-12-0 (tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate
• CAS No: 2413883-12-0
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5674806
• PubChem ID: 57210068
• Update Time: 2025-05-20

tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413883-12-0
• tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate
• EN300-26665392

• Inchi： 1S/C17H19NO3/c1-17(2,3)21-16(20)18(13-7-5-4-6-8-13)14-9-11-15(19)12-10-14/h4-12,19H,1-3H3
• InChI Key： TTXCWNIYXVCIAI-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate

Comprehensive Guide to tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate (CAS No. 2413883-12-0)

tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate (CAS No. 2413883-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a carbamate derivative with a unique structure that includes a tert-butyl group, a hydroxyphenyl moiety, and a phenylcarbamate functional group. Its molecular formula and precise structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors and other bioactive molecules. The compound's hydroxyphenyl group offers reactivity that can be leveraged for further functionalization, making it a versatile tool in synthetic organic chemistry. Additionally, its stability under various conditions makes it suitable for use in multi-step synthetic routes.

One of the most frequently asked questions about tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate is its solubility and handling. This compound is typically soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane (DCM), and tetrahydrofuran (THF). Its solubility profile is critical for researchers who need to incorporate it into reaction schemes. Moreover, its melting point and stability data are often sought after, as these properties determine its suitability for specific experimental conditions.

In the context of green chemistry, tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate has been evaluated for its environmental impact. With increasing regulatory scrutiny on chemical processes, researchers are looking for compounds that minimize waste and energy consumption. This carbamate derivative aligns with these goals due to its efficient synthesis pathways and potential for recyclability. Its role in sustainable chemistry is a hot topic among academic and industrial chemists alike.

The compound's relevance extends to drug development, where it serves as a precursor for small-molecule therapeutics. Recent studies have highlighted its utility in designing compounds targeting neurodegenerative diseases and cancer. The hydroxyphenyl moiety, in particular, is a key pharmacophore in many drug candidates, enhancing binding affinity and selectivity. As such, tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate is a focal point in high-throughput screening and structure-activity relationship (SAR) studies.

From a commercial perspective, the demand for tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate is rising, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its price trends and availability are closely monitored by procurement specialists, who seek cost-effective and reliable sources for their projects.

In summary, tert-butyl N-(4-hydroxyphenyl)-N-phenylcarbamate (CAS No. 2413883-12-0) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its applications in drug discovery and material science, make it a valuable asset for researchers. As the field of organic synthesis continues to evolve, this carbamate derivative is poised to play an even greater role in advancing chemical innovation.